6-Fluoro-2H-1,3-benzoxazine-2,4(3H)-dione
Description
Scientific Research Applications
Coatings and Adhesives
Benzoxazine compounds are known for their application in coatings and adhesives due to their excellent mechanical, thermal, and chemical properties. They are used in anticorrosion and antifouling coatings, as well as highly crosslinked adhesives with outstanding mechanical and thermal capabilities .
Flame Retardants
Due to their high charring capability, benzoxazine compounds serve as effective flame retardants. This application is particularly important in the development of flame-retardant thermosets .
Electrical Insulation
Polybenzoxazine (PBZ), a polymer derived from benzoxazine monomers, is utilized in electrical insulation. Its excellent thermal stability and mechanical properties make it suitable for this application .
Aerospace Industry
The aerospace industry benefits from the use of PBZ due to its exceptional thermal stability and mechanical properties, which are crucial for materials exposed to extreme conditions .
Pharmacological Properties
Benzoxazine derivatives exhibit various pharmacological properties such as anti-inflammatory, analgesic, antifungal, neuroprotective, and antibacterial activities. These properties make them valuable in medicinal research .
High-Performance Resins
PBZ has emerged as a high-performance thermosetting resin with applications in friction materials and other industries requiring materials with flexible molecular designability .
Composite Materials
Research has focused on generating polymer-inorganic filler composites using benzoxazine compounds to increase their effectiveness in various applications .
Unconventional Uses
There is ongoing research into several unconventional uses for polybenzoxazine, including electrochromic components, shape-memory substances, superhydrophobic substrates, intelligent protective coatings, self-healing infrastructure, porous Bz polymers, batteries, and porous Bz polymer compounds .
properties
IUPAC Name |
6-fluoro-1,3-benzoxazine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4FNO3/c9-4-1-2-6-5(3-4)7(11)10-8(12)13-6/h1-3H,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLGAPWSWRLDIMS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)C(=O)NC(=O)O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20602328 |
Source
|
| Record name | 6-Fluoro-2H-1,3-benzoxazine-2,4(3H)-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20602328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
134792-45-3 |
Source
|
| Record name | 6-Fluoro-2H-1,3-benzoxazine-2,4(3H)-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20602328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[5-(4-Bromophenyl)-1-(2,4-dichlorophenyl)-4-methylpyrazol-3-yl]-(4-methoxyphenyl)methanone](/img/structure/B162602.png)
